Cas no 1820685-21-9 (Ethyl 6-methyl-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate)

Ethyl 6-methyl-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate is a heterocyclic compound featuring a fused pyrazolo-pyrazine scaffold. This structure is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The presence of both ester and carbonyl functional groups enhances its reactivity, enabling further derivatization. Its rigid bicyclic framework may contribute to improved binding affinity in target interactions. The compound's stability and synthetic accessibility make it a practical choice for research applications, particularly in the development of pharmacophores for drug discovery. Its physicochemical properties are suitable for solubility and bioavailability optimization in lead compound design.
Ethyl 6-methyl-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate structure
1820685-21-9 structure
Product Name:Ethyl 6-methyl-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate
CAS No:1820685-21-9
MF:C10H13N3O3
MW:223.228522062302
CID:4619354
Update Time:2025-05-23

Ethyl 6-methyl-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-methyl-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate
    • ETHYL 6-METHYL-4-OXO-5H,6H,7H-PYRAZOLO[1,5-A]PYRAZINE-2-CARBOXYLATE
    • VXC68521
    • D74991
    • Inchi: 1S/C10H13N3O3/c1-3-16-10(15)7-4-8-9(14)11-6(2)5-13(8)12-7/h4,6H,3,5H2,1-2H3,(H,11,14)
    • InChI Key: IRIMXTRTQZAZPY-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC(C(=O)OCC)=NN2CC(C)N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 308
  • XLogP3: 0.5
  • Topological Polar Surface Area: 73.2

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Additional information on Ethyl 6-methyl-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate

Ethyl 6-methyl-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate: A Comprehensive Overview

Ethyl 6-methyl-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate is a highly specialized organic compound with the CAS number 1820685-21-9. This compound belongs to the class of pyrazolopyrazines, which are known for their unique structural properties and potential applications in various fields such as drug discovery and materials science. The compound's structure consists of a pyrazolo[1,5-a]pyrazine ring system with a methyl group at position 6 and an ethoxy carbonyl group at position 2. These substituents play a significant role in determining the compound's chemical reactivity and biological activity.

The synthesis of Ethyl 6-methyl-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathways for such complex structures. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of the synthesis process but also minimizes the environmental impact by reducing energy consumption.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The pyrazolopyrazine scaffold has been shown to exhibit diverse biological activities, including anti-inflammatory and anticancer properties. Recent studies have demonstrated that Ethyl 6-methyl derivatives can selectively inhibit certain enzymes associated with chronic inflammatory diseases. This makes them valuable candidates for developing novel therapeutic agents.

In addition to its biological applications, Ethyl 6-methyl derivatives have also gained attention in materials science due to their unique electronic properties. The presence of conjugated nitrogen atoms in the pyrazolopyrazine ring system contributes to its aromaticity and stability. Researchers have explored the use of this compound as a building block for constructing advanced materials such as organic semiconductors and coordination polymers.

From an environmental perspective, understanding the fate and transport of Ethyl 6-methyl derivatives in various ecosystems is crucial for assessing their potential impact on the environment. Recent studies have focused on evaluating the biodegradability and toxicity of this compound under different conditions. These findings are essential for developing safe handling procedures and ensuring sustainable practices during its production and use.

In conclusion, Ethyl 6-methyl-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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